6-(imidazo[1,2-a]pyridin-2-ylmethoxy)-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 6-(imidazo[1,2-a]pyridin-2-ylmethoxy)-2,3-dihydroinden-1-one
• InChI: InChI=1S/C17H14N2O2/c20-16-7-5-12-4-6-14(9-15(12)16)21-11-13-10-19-8-2-1-3-17(19)18-13/h1-4,6,8-10H,5,7,11H2
• InChI Key: DQBGHRRIHDCTGG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C=CC(=C2)OCC3=CN4C=CC=CC4=N3
• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol

Description

The compound “6-(imidazo[1,2-a]pyridin-2-ylmethoxy)-2,3-dihydro-1H-inden-1-one” is a complex organic molecule that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines are important fused bicyclic 5–6 heterocycles recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Scientific Research Applications

Hemodynamic and Cardiotonic Effects

Research on compounds structurally related to imidazo[1,2-a]pyridines has shown significant hemodynamic and cardiotonic effects. For instance, studies have documented the hemodynamic changes following the administration of AR-L 115 BS, a compound within this family, highlighting its potential in reducing preload and enhancing cardiac output without significant side effects, indicating a positive inotropic and vasodilating action (Nebel, Sabin, & Surawitzki, 1981; Wollschläger, Drexler, Löllgen, & Just, 1981).

Antihypertensive Activity

Imidazo[1,2-a]pyridines have also been investigated for their antihypertensive properties. A notable example is the study on MK-672, which demonstrated significant antihypertensive activity in animal models, suggesting potential applications in managing hypertension (Okun, Maibach, & Gates, 1971).

Oncogenic Potential and Carcinogenic Risk

Some research has focused on the oncogenic potential and carcinogenic risk associated with exposure to certain imidazo[1,2-a]pyridines. For example, imazethapyr, a heterocyclic aromatic amine, has been studied within the Agricultural Health Study for its association with cancer incidence, providing insights into the occupational hazards and risk assessment of such compounds (Koutros et al., 2009).

Metabolic and Microbial Interactions

The metabolic pathways and microbial interactions of imidazo[1,2-a]pyridines have garnered interest for their implications in health and disease. For instance, the microbial metabolite imidazole propionate has been identified as a factor potentially contributing to the pathogenesis of type 2 diabetes, highlighting the complex interplay between diet, microbiota, and metabolic diseases (Koh et al., 2018).

Neurological Applications

TSPO imaging, involving compounds structurally related to imidazo[1,2-a]pyridines, has shown promise in neurology, particularly in predicting the progression of glioblastoma multiforme, offering a potential tool for presurgical planning and therapeutic assessment (Jensen et al., 2015).

Safety and Hazards

Imidazo[1,2-a]pyridines are considered hazardous according to the 2012 OSHA Hazard Communication Standard. They may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being a target organ.